The crystal structure of a rubidium “cryptate”[RbC18H36N2O6]SCN·H2O
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000217
Abstract
The crystal structure of the rubidium “cryptate”[RbC18H36N2O6]SCN·H2O is reported and the Rb+ cation is shown to be located in the cavity of the macrobicyclic system.
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